N-{5-[3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propyl]-1,3,4-thiadiazol-2-yl}acetamide

• IUPAC Name: N-[5-[3-(2-oxo-1,3-benzoxazol-3-yl)propyl]-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C14H14N4O3S/c1-9(19)15-13-17-16-12(22-13)7-4-8-18-10-5-2-3-6-11(10)21-14(18)20/h2-3,5-6H,4,7-8H2,1H3,(H,15,17,19)
• InChI Key: NCKITMWRLKRRHN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(S1)CCCN2C3=CC=CC=C3OC2=O
• Molecular Formula: C14H14N4O3S
• Molecular Weight: 318.35 g/mol

Description

Synthesis Analysis

The synthesis of related N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives was achieved through carbodiimide condensation catalysis, utilizing 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride and N-hydroxybenzotrizole. This method provides a convenient and fast approach for preparing these compounds, with their structures confirmed by IR, 1H NMR, and elemental analyses (Yu et al., 2014).

Molecular Structure Analysis

The molecular structure of a closely related compound, N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide, was elucidated through single-crystal X-ray diffraction, highlighting the compound's geometric features and intermolecular interactions (Ismailova et al., 2014).

Chemical Reactions and Properties

Specific chemical properties, such as reactivity under different conditions, have not been directly addressed for N-{5-[3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propyl]-1,3,4-thiadiazol-2-yl}acetamide in the available literature. However, studies on similar compounds suggest a versatile chemical behavior that allows for various chemical transformations, particularly in the presence of different reagents and catalysts.

Physical Properties Analysis

The physical properties, including melting points, solubility in various solvents, and stability conditions of related thiadiazole and benzoxazole derivatives, were characterized to ensure optimal handling and storage conditions. Such data are crucial for the compound's application in further chemical reactions and analysis (Wang et al., 2010).

Chemical Properties Analysis

Investigations into the chemical properties of similar acetamide derivatives have focused on their reactivity, including potential as substrates in further chemical modifications and reactions. The presence of functional groups such as thiadiazole and benzoxazole rings in the molecule's structure suggests a high degree of reactivity, making it a valuable compound for further chemical synthesis and study (Khodot & Rakitin, 2022).